Cas no 1804777-09-0 (Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804777-09-0
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4834241
• Update Time: 2025-05-20

Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-9(18)4-7-6(5-12)3-8(17)10(16-7)20-11(13,14)15/h3,17H,2,4-5H2,1H3
• InChI Key： BTCIZONUXDQNQU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1CC(=O)OCC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804777-09-0): An Overview

Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804777-09-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a hydroxy group, and a trifluoromethoxy substituent, holds potential for various applications in drug discovery and development.

The bromomethyl group in the molecule serves as a reactive site for further chemical modifications, making it an attractive starting material for the synthesis of more complex derivatives. The presence of the hydroxy group imparts polarity and can influence the compound's solubility and reactivity. Additionally, the trifluoromethoxy substituent introduces significant electronic effects, which can modulate the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for synthesizing potent inhibitors of specific enzymes involved in cancer pathways. The researchers demonstrated that derivatives of this compound exhibited selective inhibition of key enzymes, leading to reduced tumor growth in preclinical models.

In another notable study, published in Organic & Biomolecular Chemistry, scientists investigated the potential of Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate as a scaffold for developing anti-inflammatory agents. The study found that certain derivatives showed promising anti-inflammatory activity in vitro, suggesting potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The versatility of Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate extends beyond its use as a synthetic intermediate. Its unique combination of functional groups makes it an ideal candidate for exploring structure-activity relationships (SAR) studies. By systematically modifying the molecule, researchers can gain insights into how specific structural changes affect biological activity and pharmacological properties.

Moreover, the compound's stability and ease of synthesis contribute to its appeal in both academic and industrial settings. The ability to produce Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate on a large scale with high purity is crucial for advancing its applications in drug discovery pipelines. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for its production, further enhancing its utility.

In conclusion, Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804777-09-0) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and versatile reactivity make it an excellent starting point for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications and derivatives, this compound is poised to play a significant role in advancing medical science and improving patient outcomes.